2-(Chloromethyl)-3,5-dimethyl-4-methoxypyrimidine hydrochloride

Specification

• Molecular Formula: C8H14Cl2N2O
• Molecular Weight: 225.11 g/mol
• IUPAC Name: 2-(chloromethyl)-4-methoxy-3,5-dimethyl-4H-pyrimidine;hydrochloride
• Standard InChI: InChI=1S/C8H13ClN2O.ClH/c1-6-5-10-7(4-9)11(2)8(6)12-3;/h5,8H,4H2,1-3H3;1H
• Standard InChI Key: VPQWJSUNSYLMGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N(C1OC)C)CCl.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s structure consists of a pyrimidine ring—a six-membered aromatic heterocycle with two nitrogen atoms—substituted at positions 2, 3, 4, and 5. Key substituents include:

• Chloromethyl group (-CH$_2$Cl) at position 2, which confers electrophilic reactivity for further functionalization.

• Methyl groups (-CH$_3$) at positions 3 and 5, enhancing steric bulk and influencing solubility.

• Methoxy group (-OCH$_3$) at position 4, contributing to electronic effects and potential hydrogen-bonding interactions.

The hydrochloride salt form improves stability and crystallinity, facilitating handling in laboratory settings.

Physicochemical Properties

Table 1 summarizes the compound’s key physicochemical parameters derived from experimental and computational data.

Table 1: Physicochemical Properties of 2-(Chloromethyl)-3,5-dimethyl-4-methoxypyrimidine Hydrochloride

Property	Value
Molecular Formula	$\text{C}_8\text{H}_{14}\text{Cl}_2\text{N}_2\text{O}$
Molecular Weight	225.11556 g/mol
CAS Registry Number	86004-75-3
XLogP3	2.1 (estimated)
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3
Rotatable Bond Count	2

The moderate LogP value suggests balanced lipophilicity, suitable for penetration through biological membranes.

Synthesis and Manufacturing

Industrial Production

Globally, three suppliers dominate the production of this compound, all based in China:

• LEAPCHEM CO., LTD.: Specializes in custom synthesis and bulk pharmaceutical intermediates.

• Shaanxi Xihua Chemical Industry Co., Ltd: Focuses on fine chemicals and agrochemical intermediates.

• Yick-Vic Chemicals & Pharmaceuticals (HK) Ltd: Provides high-purity compounds for research and development.

Table 2 outlines supplier details.

Table 2: Global Suppliers of 2-(Chloromethyl)-3,5-dimethyl-4-methoxypyrimidine Hydrochloride

Supplier	Location	Contact Information
LEAPCHEM CO., LTD.	China	+86-852-30606658
Shaanxi Xihua Chemical Industry Co., Ltd	China	029-81123119
Yick-Vic Chemicals & Pharmaceuticals	China	(852)2541 2772

Research Gaps and Future Directions

Unexplored Synthetic Methodologies

Current literature lacks detailed protocols for this compound’s synthesis. Future studies could optimize routes using green chemistry principles, such as catalytic chloromethylation or solvent-free conditions.

Biological Activity Profiling

Despite structural similarities to bioactive pyrimidines, no published studies directly assess this compound’s pharmacological or agrochemical efficacy. In vitro screening against disease-relevant targets is warranted.

Environmental Impact Studies

The environmental fate and degradation pathways of this compound remain uncharacterized. Investigations into its persistence and toxicity in aquatic systems are critical for risk assessment.